Cas no 138314-12-2 (Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, calciumsodium salt (2:5:6))
138314-12-2 structure
Product Name:Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, calciumsodium salt (2:5:6)
CAS No:138314-12-2
MF:C12H24Ca5N4Na6O24P8
MW:1194.45007133484
CID:231962
PubChem ID:138395913
Update Time:2025-04-19
Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, calciumsodium salt (2:5:6) Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, calciumsodium salt (2:5:6)
- Phosphonicacid, [1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, calcium sodium salt(2:5:6) (9CI)
- Phosphonic acid, P,P',P'',P'''-(1,2-ethanediylbis(nitrilobis(methylene)))tetrakis-, calcium sodium salt (2:5:6)
- Calcium sodium ethylenediamine tetrakis(methylene phosphonate)
- Phosphonic acid, (1,2-ethanediylbis(nitrilobis(methylene)))tetrakis-, calcium sodium salt (2:5:6)
- Phosphonic acid, P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, calcium sodium salt (2:5:6)
- DTXSID20890460
- Phosphonic acid, [1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, calcium sodium salt (2:5:6)
- 138314-12-2
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- Inchi: 1S/2C6H20N2O12P4.5Ca.6Na/c2*9-21(10,11)3-7(4-22(12,13)14)1-2-8(5-23(15,16)17)6-24(18,19)20;;;;;;;;;;;/h2*1-6H2,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;;;;;;;;/q;;5*+2;6*+1/p-16
- InChI Key: YAJCPOFUHXIZLL-UHFFFAOYSA-A
- SMILES: [Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2].P(CN(CP(=O)([O-])[O-])CCN(CP(=O)([O-])[O-])CP(=O)([O-])[O-])(=O)([O-])[O-].P(CN(CP(=O)([O-])[O-])CCN(CP(=O)([O-])[O-])CP(=O)([O-])[O-])(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
Computed Properties
- Exact Mass: 57.9587
- Monoisotopic Mass: 1193.619714g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 28
- Heavy Atom Count: 59
- Rotatable Bond Count: 14
- Complexity: 440
- Covalently-Bonded Unit Count: 13
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 519Ų
Experimental Properties
- PSA: 0
Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis-, calciumsodium salt (2:5:6) Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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